3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-fluorobenzoic acid, 95%

• IUPAC Name: 3-(4-ethoxycarbonyl-3-fluorophenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C16H12F2O4/c1-2-22-16(21)11-5-3-9(8-14(11)18)12-7-10(15(19)20)4-6-13(12)17/h3-8H,2H2,1H3,(H,19,20)
• InChI Key: LNXLQTKNQUZAJU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=C(C=CC(=C2)C(=O)O)F)F
• Molecular Formula: C16H12F2O4
• DSSTOX Substance ID: DTXSID10691943
• Molecular Weight: 306.26 g/mol
• CAS RN: 1261915-08-5

Description

3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-fluorobenzoic acid, 95% (3-FCB-95%) is an organic compound with a variety of applications in scientific research. It is an aromatic carboxylic acid with a chemical formula of C12H9FO4, and is commonly used as a reagent for many organic synthesis reactions. 3-FCB-95% is also known as 4-fluoro-3-fluorobenzoic acid, 4-fluoro-3-fluorobenzoate, or 4-fluoro-3-fluorobenzoate acid. It is a white crystalline solid with a melting point of around 200°C and is soluble in many organic solvents.

Scientific Research Applications

3-FCB-95% is used in a variety of research applications, including organic synthesis, biochemical research, and drug development. It is commonly used as a reagent in the synthesis of various organic compounds, such as heterocycles, amines, and carboxylic acids. It can also be used as a catalyst in reactions involving the formation of carbon-carbon or carbon-heteroatom bonds. Additionally, 3-FCB-95% can be used in the synthesis of drugs, as a starting material for the synthesis of active pharmaceutical ingredients, and as a reagent in the synthesis of fluorescent probes for biological research.

Mechanism of Action

3-FCB-95% is an aromatic carboxylic acid, and its mechanism of action is based on its ability to form hydrogen bonds with other molecules. It can form hydrogen bonds with amines and other organic molecules, allowing it to act as a catalyst in the synthesis of organic compounds. Additionally, 3-FCB-95% can act as an acid or a base, depending on the pH of the reaction mixture. At higher pH values, it acts as a base, whereas at lower pH values, it acts as an acid.
Biochemical and Physiological Effects
3-FCB-95% has been studied for its potential biochemical and physiological effects. In a study conducted on mice, 3-FCB-95% was observed to have a protective effect against oxidative stress and inflammation. Additionally, it was observed to have a positive effect on the activity of enzymes involved in energy metabolism and to reduce the levels of certain inflammatory mediators. Furthermore, 3-FCB-95% has been found to have a protective effect against DNA damage and to reduce the levels of certain pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

3-FCB-95% has a number of advantages for use in laboratory experiments. It is relatively inexpensive and readily available, and it is soluble in many organic solvents. Additionally, it is relatively stable and has a low toxicity profile. Its main limitation is that it can only be used in reactions involving the formation of carbon-carbon or carbon-heteroatom bonds, and it cannot be used in reactions involving the formation of other types of bonds.

Future Directions

In the future, 3-FCB-95% could be further studied for its potential applications in drug development and other fields of research. Additionally, it could be studied for its potential effects on other biochemical and physiological processes, such as metabolism and immune function. Furthermore, its mechanism of action could be further explored, in order to identify other potential applications. Finally, it could be studied for its potential to be used as a catalyst in the synthesis of other compounds.

Synthesis Methods

3-FCB-95% is synthesized by the reaction of 4-fluoro-3-fluorobenzaldehyde with acetic anhydride in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction is carried out at room temperature and yields a mixture of the desired product, 3-FCB-95%, and byproducts such as acetic acid and water. The reaction can be optimized for higher yields by using a stoichiometric amount of acetic anhydride and adjusting the reaction time and temperature.